Cas no 2229472-80-2 (1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

1,1,1-Trifluoro-3-(5-(trifluoromethyl)pyridin-2-yl)propan-2-amine is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a trifluoromethyl group on the pyridine ring and a trifluoroethylamine side chain, enhancing its metabolic stability and lipophilicity. These properties make it a valuable intermediate for designing bioactive compounds, particularly in the development of enzyme inhibitors or receptor modulators. The electron-withdrawing effects of the fluorine atoms improve binding affinity and selectivity, while the pyridine core offers versatility in synthetic modifications. This compound is particularly useful in medicinal chemistry for optimizing pharmacokinetic profiles and enhancing target engagement in drug discovery programs.
1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine structure
2229472-80-2 structure
Product Name:1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
CAS No:2229472-80-2
MF:C9H8F6N2
MW:258.163642883301
CID:5783901
PubChem ID:165852676
Update Time:2025-05-25

1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1942096
    • 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine
    • 2229472-80-2
    • 1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
    • Inchi: 1S/C9H8F6N2/c10-8(11,12)5-1-2-6(17-4-5)3-7(16)9(13,14)15/h1-2,4,7H,3,16H2
    • InChI Key: YAFRTKIOYUPSLL-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC(C(F)(F)F)=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 258.05916724g/mol
  • Monoisotopic Mass: 258.05916724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

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1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine Related Literature

Additional information on 1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-[5-(Trifluoromethyl)Pyridin-2-Yl]Propan-2-Amine (CAS No. 2229472-80-2)

1,1,1-Trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine (CAS No. 2229472-80-2) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethylpyridine core and a trifluoropropan-2-amine side chain, makes it a subject of interest for researchers exploring novel bioactive molecules. The compound's fluorine-rich design enhances its metabolic stability and lipophilicity, key traits for drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged due to their role in addressing challenges like drug resistance and pest control. Searches for terms such as "fluoropyridine derivatives" and "trifluoromethylamine applications" reflect growing curiosity about this chemical space. The compound’s CAS No. 2229472-80-2 is frequently queried alongside "synthetic methods for fluorinated amines" and "pyridine-based agrochemicals," highlighting its relevance in industrial and academic settings.

The synthesis of 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Researchers emphasize its atom-efficient routes to align with green chemistry principles—a trending topic in sustainable science. Analytical techniques like NMR and LC-MS are critical for characterizing its purity, a common concern among purchasers searching for "high-purity fluorinated building blocks."

Beyond synthesis, the compound’s structure-activity relationships (SAR) are under investigation for optimizing bioactivity. Its pyridine moiety is known to interact with biological targets, while the trifluoromethyl groups improve membrane permeability. These features resonate with queries such as "fluorine in drug design" and "heterocyclic amine pharmacology," underscoring its interdisciplinary appeal.

Regulatory and safety profiles of CAS No. 2229472-80-2 are also frequently discussed. While not classified as hazardous, proper handling protocols are advised, as with all fine chemicals. This aligns with search trends like "safe handling of fluorinated compounds" and "chemical storage best practices," reflecting user priorities in lab safety and compliance.

In summary, 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine represents a versatile scaffold in modern chemistry. Its combination of fluorine atoms and heterocyclic architecture positions it at the intersection of innovation and practicality, answering the demand for advanced materials in life sciences and beyond.

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